Cas no 138276-87-6 (1,2,3,4-tetrahydro-N,N-dimethyl-5-Isoquinolinamine)

• Product Name: 1,2,3,4-tetrahydro-N,N-dimethyl-5-Isoquinolinamine
• CAS No: 138276-87-6
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1105561
• PubChem ID: 57563858
• Update Time: 2025-04-20

1,2,3,4-tetrahydro-N,N-dimethyl-5-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-N,N-dimethyl-5-Isoquinolinamine
• 138276-87-6
• AKOS017516546
• DA-30371
• SCHEMBL329305

• Inchi： 1S/C11H16N2/c1-13(2)11-5-3-4-9-8-12-7-6-10(9)11/h3-5,12H,6-8H2,1-2H3
• InChI Key： DFXGLWWDXAXHSR-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=C(C=2CC1)N(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų